Cas no 185412-81-1 (1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-)
185412-81-1 structure
Product Name:1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-
CAS No:185412-81-1
MF:C9H3BrF6N2
MW:333.027941942215
CID:3828204
PubChem ID:19603856
Update Time:2025-04-22
1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-
- 6-Bromo-2,4-bis(trifluoromethyl)-1H-benzimidazole
- 185412-81-1
- JITJNSRKMZGWMW-UHFFFAOYSA-N
- SCHEMBL8481047
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- Inchi: 1S/C9H3BrF6N2/c10-3-1-4(8(11,12)13)6-5(2-3)17-7(18-6)9(14,15)16/h1-2H,(H,17,18)
- InChI Key: JITJNSRKMZGWMW-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)NC2=C(C(F)(F)F)C=C(Br)C=C2N=1
Computed Properties
- Exact Mass: 331.93838Da
- Monoisotopic Mass: 331.93838Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.7Ų
1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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